Methyl 4-({[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoate

• IUPAC Name: methyl 4-[[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanylmethyl]benzoate
• InChI: InChI=1S/C22H16N2O4S/c1-26-22(25)15-4-2-14(3-5-15)12-29-21-17(11-23)6-8-18(24-21)16-7-9-19-20(10-16)28-13-27-19/h2-10H,12-13H2,1H3
• InChI Key: QXQUQXFNURJICJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N
• Molecular Formula: C22H16N2O4S
• Molecular Weight: 404.4 g/mol

Description

“Methyl 4-({[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoate” is a complex organic compound. It contains a benzodioxole group, which is a system of a benzene ring fused to a dioxole. The compound also includes a cyanopyridinyl group and a benzoate ester group. It’s worth noting that compounds with similar structures have been studied for their anticancer properties.

Scientific Research Applications

Adenosine Receptor Ligands and Antineuropathic Activity

Compounds based on amino-3,5-dicyanopyridine scaffolds, similar in complexity to the queried compound, have been synthesized and evaluated for their potential as adenosine receptor (AR) ligands. This research demonstrates the versatility of such structures in medicinal chemistry, particularly in developing treatments for neuropathic pain through AR antagonism. The pharmacological evaluation of these compounds shows promise in reducing oxaliplatin-induced neuropathic pain, highlighting their potential for therapeutic applications (Betti et al., 2019).

Ionic Liquid Solutions and Phase Equilibria

Research into the phase diagrams of ionic liquid solutions, including pyridinium-based compounds, underscores the importance of such molecules in understanding solvent interactions and designing new materials. These studies provide valuable information for applications in green chemistry and materials science, offering insights into solubility, miscibility, and thermal properties (Domańska et al., 2010).

Synthesis of Biologically Active Compounds

The ability to synthesize and modify complex organic molecules is fundamental to the development of new pharmaceuticals and materials. Research on compounds structurally related to the query shows advancements in synthetic methodologies that could be applicable for synthesizing and studying the biological activities of compounds like Methyl 4-({[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}methyl)benzoate. This includes work on antimicrobial activity and the docking study of novel sulfonamide derivatives, indicating potential for antimicrobial drug development (Ghorab et al., 2017).

Photophysical Properties and Material Applications

The synthesis and study of photophysical properties of organic compounds have implications for material science, particularly in the development of luminescent materials and sensors. Research into compounds with specific functional groups or structural similarities provides a foundation for understanding how modifications affect photophysical properties, which can guide the development of novel materials with desired optical characteristics (Kim et al., 2021).